Cas no 68100-13-0 (2-Thiopheneacetic acid, 1-methylethyl ester)
68100-13-0 structure
Product Name:2-Thiopheneacetic acid, 1-methylethyl ester
CAS No:68100-13-0
MF:C9H12O2S
MW:184.255381584167
CID:1724371
PubChem ID:566140
Update Time:2025-04-21
2-Thiopheneacetic acid, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetic acid, 1-methylethyl ester
- propan-2-yl 2-thiophen-2-ylacetate
- 2-Thiopheneacetic acid, isopropyl ester
- DTXSID50340625
- AKOS008951312
- 68100-13-0
- Isopropyl 2-thienylacetate #
- CBWSJWWRACSFBY-UHFFFAOYSA-N
-
- Inchi: 1S/C9H12O2S/c1-7(2)11-9(10)6-8-4-3-5-12-8/h3-5,7H,6H2,1-2H3
- InChI Key: CBWSJWWRACSFBY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC(=O)OC(C)C
Computed Properties
- Exact Mass: 184.05586
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
2-Thiopheneacetic acid, 1-methylethyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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